Cas no 105434-71-7 (3,4-ditert-butylphenol;phosphorous Acid)

3,4-ditert-butylphenol;phosphorous Acid structure
105434-71-7 structure
Product Name:3,4-ditert-butylphenol;phosphorous Acid
CAS No:105434-71-7
MF:C42H69O6P
MW:700.967434644699
CID:1153548
PubChem ID:71333525
Update Time:2025-04-20

3,4-ditert-butylphenol;phosphorous Acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-ditert-butylphenol,phosphorous acid
    • 3,4-ditert-butylphenol
    • phosphorous acid
    • 105434-71-7
    • DTXSID20761767
    • Phosphorous acid--3,4-di-tert-butylphenol (1/3)
    • 3,4-ditert-butylphenol;phosphorous Acid
    • Inchi: 1S/3C14H22O.H3O3P/c3*1-13(2,3)11-8-7-10(15)9-12(11)14(4,5)6;1-4(2)3/h3*7-9,15H,1-6H3;1-3H
    • InChI Key: DNEGWUZQYZHSQZ-UHFFFAOYSA-N
    • SMILES: P(O)(O)O.OC1C=CC(=C(C=1)C(C)(C)C)C(C)(C)C.OC1C=CC(=C(C=1)C(C)(C)C)C(C)(C)C.OC1C=CC(=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 700.48347
  • Monoisotopic Mass: 700.48317691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 6
  • Complexity: 214
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 121.38
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